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Compound of Interest

Compound Name: Bornyl isovalerate
CAS No.: 76-50-6
Cat. No.: B1211727
Get Quote
. J

Abstract & Strategic Significance

Bornyl isovalerate (

) is a terpene ester naturally occurring in the essential oil of Valeriana officinalis (Valerian root).
While historically utilized for its mild sedative properties in traditional medicine, its application in
modern perfumery is that of a sophisticated "bridge" molecule.

For the fragrance chemist, Bornyl isovalerate solves a specific volatility problem: it anchors
the diffusive, camphoraceous notes of Borneol while masking the offensive "cheesy" volatility of
isovaleric acid, resulting in a warm, herbaceous, and balsamic profile. This guide provides
protocols for its synthesis, quality control, and stability testing in functional matrices.

Physicochemical Characterization

Understanding the physical parameters is the prerequisite for successful formulation. Bornyl
isovalerate exhibits high hydrophobicity, making it an excellent fixative for non-polar matrices
but requiring solubilizers in agueous-alcoholic systems.
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Table 1: Technical Specifications

Parameter Value Relevance to Formulation
CAS Number 76-50-6 Regulatory Identification
) Mid-range volatility
Molecular Weight 238.37 g/mol
(Heart/Base note)
] High substantivity; binds well
LogP (Predicted) ~4.8-5.2

to polymers/skin

Vapor Pressure

0.006 mmHg @ 25°C

Low volatility; acts as a fixative

Safe for standard

Flash Point > 100°C )
compounding
] Herbaceous, Camphoraceous,  Maodifier for Fougere and Pine
Odor Profile ] )
Valerian, Fruity accords
Valeriana officinalis, Valeriana ) o
Occurrence Natural claim substantiation

jatamansi

Structural & Olfactory Pharmacology

The efficacy of Bornyl isovalerate lies in its hydrolysis kinetics and receptor interaction.

e The "Masking" Mechanism: Isovaleric acid is potent and often unpleasant (sweat-like). By

esterifying it with Borneol, the carboxyl group is capped, eliminating the proton donation

responsible for the sharp acidic bite.

» Release Kinetics: Upon application to the skin, enzymatic hydrolysis (via skin esterases) and

pH-driven breakdown slowly release minute quantities of the parent alcohol (Borneol) and

acid, creating a dynamic, evolving scent profile that extends the "freshness" of pine/camphor

notes far beyond their natural evaporation curve.

Diagram 1: Olfactory Mechanism & Synthesis Logic

This diagram illustrates the esterification logic and the subsequent olfactory release pathway.
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Figure 1: The synthesis of Bornyl isovalerate caps the pungent acid, creating a stable ester
that releases scent slowly via skin interaction.

Experimental Protocols

Protocol A: Synthesis via Acid-Catalyzed Esterification
(Lab Scale)

Objective: Produce high-purity Bornyl isovalerate for olfactory benchmarking. Rationale:
Direct Fischer esterification is chosen for its atom economy and ease of purification compared
to acyl chloride routes.

Reagents:

L-Borneol (15.4 g, 0.1 mol)

Isovaleric acid (12.2 g, 0.12 mol)

p-Toluenesulfonic acid (p-TSA) (0.5 g, catalyst)

Toluene (50 mL, solvent)

Workflow:

e Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a Dean-Stark trap
topped with a reflux condenser.

o Charging: Add Borneol, Isovaleric acid, p-TSA, and Toluene to the flask.
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o Reflux: Heat the mixture to reflux (approx. 115°C). Water will azeotropically distill into the
Dean-Stark trap.

e Monitoring: Continue reflux until water collection ceases (approx. 3-5 hours).
o Work-up:

o Cool to room temperature.

o Wash the organic layer with saturated

(3 x 20 mL) to neutralize excess acid (Critical for odor purity).

o Wash with Brine (1 x 20 mL).

o Dry over anhydrous

 Purification: Remove solvent via rotary evaporation. Purify the residue via vacuum distillation
or silica gel chromatography (Hexane:EtOAc 95:5).

Validation:
e Target Yield: >85%

e Odor Check: Must lack sharp acidic notes.

Protocol B: Stability Stress Testing in Functional Bases

Objective: Determine the hydrolytic stability of Bornyl isovalerate in aggressive media (High
pH/Surfactants). Context: Esters are prone to hydrolysis in alkaline bases (e.g., soaps), which
would release the smell of "sweaty feet" (Isovaleric acid). This test is mandatory before
commercial use.

Materials:

o Test Vehicle A: Ethanol 96% (Perfume control)
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e Test Vehicle B: Liquid Soap Base (pH 9.0)
o Test Vehicle C: Acidic Fabric Softener Base (pH 3.0)

Methodology:

Dosing: Incorporate Bornyl isovalerate at 1.0% (w/w) into each vehicle.

Incubation: Divide samples into two sets:

o Set 1: 4°C (Control)

o Set 2: 45°C (Accelerated Aging)

Timepoints: Evaluate at T=0, T=2 weeks, T=4 weeks, T=8 weeks.

Evaluation Metrics:
o Olfactory: Panel test (n=3) looking specifically for "sour/cheesy" off-notes.

o Analytical: GC-MS quantification of remaining ester vs. free acid.

Diagram 2: Stability & QC Workflow

This flowchart guides the researcher through the decision-making process based on stability
data.
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Figure 2: Critical path for validating ester stability. Hydrolysis resulting in >5% free acid typically
triggers olfactory rejection.

Regulatory & Safety Profile

Before clinical or consumer application, safety margins must be established. Bornyl
isovalerate is generally recognized as safe (GRAS) but requires strict adherence to IFRA
(International Fragrance Association) standards.
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o Skin Sensitization: Low risk. However, oxidized terpenes (from the borneol moiety) can be
sensitizing. Use antioxidants (BHT/Tocopherol) in final formulation.

» Phototoxicity: None reported.

e Therapeutic Overlap: Due to its presence in Valerian, high concentrations may induce mild
relaxation. This "active scent" property is valuable for functional aromatherapy products
(sleep aids, stress relief).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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